N-[4-(dimethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H22N2O2/c1-13-9-14(2)11-17(10-13)22-12-18(21)19-15-5-7-16(8-6-15)20(3)4/h5-11H,12H2,1-4H3,(H,19,21)
• InChI Key: ZZKYPMOBUFEGBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=C(C=C2)N(C)C)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

N-[4-(dimethylamino)phenyl]-2-(3,5-dimethylphenoxy)acetamide belongs to a class of organic compounds known for their varied potential applications in fields such as medicinal chemistry, agriculture, and material science. The interest in such compounds typically revolves around their unique chemical and physical properties, which can be tailored for specific applications.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including reduction, acetylation, ethylation, and condensation. For instance, N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide was synthesized with an overall yield of 77%, demonstrating the feasibility of synthesizing complex acetamides with high purity and yield through carefully designed synthetic routes (Gong Fenga, 2007).

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques and crystallography to elucidate the arrangement of atoms within a molecule. For similar compounds, X-ray diffraction and NMR spectroscopy are commonly employed to determine their molecular structures, revealing details such as crystal systems, space groups, and hydrogen bonding patterns (G. Sharma et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be diverse, depending on the functional groups present. Reactions such as addition to norbornene have been studied, highlighting the versatility of dimethylamino phenyl cations in synthesizing various substituted phenylnorbornanes (M. Mella, M. Fagnoni, A. Albini, 2004).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. For example, the study of silylated derivatives of N-(2-hydroxyphenyl)acetamide provides insights into how modifications can affect physical properties and stability (A. Nikonov et al., 2016).